Cas no 442685-41-8 (9H-PURINE-9-CARBOXYLIC ACID, 2-AMINO-6-CHLORO-, 1,1-DIMETHYLETHYL ESTER)

9H-PURINE-9-CARBOXYLIC ACID, 2-AMINO-6-CHLORO-, 1,1-DIMETHYLETHYL ESTER structure
442685-41-8 structure
Product Name:9H-PURINE-9-CARBOXYLIC ACID, 2-AMINO-6-CHLORO-, 1,1-DIMETHYLETHYL ESTER
CAS No:442685-41-8
MF:C10H12ClN5O2
MW:269.687580108643
CID:3337108
PubChem ID:85823940
Update Time:2025-04-21

9H-PURINE-9-CARBOXYLIC ACID, 2-AMINO-6-CHLORO-, 1,1-DIMETHYLETHYL ESTER Chemical and Physical Properties

Names and Identifiers

    • 9H-PURINE-9-CARBOXYLIC ACID, 2-AMINO-6-CHLORO-, 1,1-DIMETHYLETHYL ESTER
    • tert-butyl 2-amino-6-chloro-9H-purine-9-carboxylate
    • N9-Boc-2-amino-6-chloropurine
    • SCHEMBL12072478
    • 442685-41-8
    • WEIGRPOHGWVOBI-UHFFFAOYSA-N
    • Inchi: 1S/C10H12ClN5O2/c1-10(2,3)18-9(17)16-4-13-5-6(11)14-8(12)15-7(5)16/h4H,1-3H3,(H2,12,14,15)
    • InChI Key: WEIGRPOHGWVOBI-UHFFFAOYSA-N
    • SMILES: N1C2C(=NC(N)=NC=2Cl)N(C(OC(C)(C)C)=O)C=1

Computed Properties

  • Exact Mass: 269.0679523Da
  • Monoisotopic Mass: 269.0679523Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 335
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 95.9Ų
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